Cas no 71550-12-4 (Poly(allylamine Hydrochloride))

• Product Name: Poly(allylamine Hydrochloride)
• CAS No: 71550-12-4
• MF: C₃H₈ClN
• MW: 93.5553197860718
• MDL: MFCD00084396
• CID: 59230
• PubChem ID: 24857093
• Update Time: 2026-02-03

Poly(allylamine Hydrochloride) Chemical and Physical Properties

Names and Identifiers

• Poly(allylamine hydrochloride)
• 2-Propen-1-amine,hydrochloride,homopolymer
• Allylamine,hydrochloride,homopolymer
• POLYALLYLAMINE H
• POLYALLYLAMINE HYDROCHLORIDE 03P
• POLYALLYLAMINE HYDROCHLORI
• POLY(ALLYLAMINE HYDROCHLORIDE), MW 120000-200000
• PAA HCl
• PAH
• Allylamine hydrochloride
• 3-Aminopropene hydrochloride
• Allylamine, hydrochloride
• Allylammonium chloride
• allylaminehydrochloride
• 2-Propen-1-amine hydrochloride
• prop-2-en-1-amine hydrochloride
• 2-Propen-1-amine, hydrochloride
• R2H25ILF98
• Allylamine HCl
• 2-Propen-1-amine, hydrochloride, homopolymer
• Polymer of allylamine hydrochloride
• 2-Propen-1-amine, hydrochloride (1:1), homopolymer
• Allylamine, hydrochloride, homopolymer
• a
• Poly(allylamine hydrochoride)
• 10017-11-5
• Q903911
• DTXSID60872280
• AKOS015847154
• Allylamine hydrochloride, 98%
• Allylamine hydrochloride (1:1)
• EC 415-050-2
• allyl amine hydrochloride
• prop-2-en-1-amine;hydrochloride
• FT-0622039
• AMY22118
• 71550-12-4
• monoallylamine hydrochloride
• CS-W016666
• 2-Propen-1-amine, hydrochloride (1:1)
• A0226
• N-2-PROPEN-1-AMINE HYDROCHLORIDE
• A914416
• Mono-allylamine hydrochloride
• UNII-R2H25ILF98
• 2-PROPENYLAMINE HYDROCHLORIDE
• Allyl amine hydrochloride, 60% in water
• FT-0724079
• PROP-2-EN-1-AMINE HCL
• 2-Propen-1-amine hydrochloride, AldrichCPR
• MLGWTHRHHANFCC-UHFFFAOYSA-N
• MFCD00054329
• DB-058318
• Poly(allylamine Hydrochloride)

• MDL： MFCD00084396
• Inchi： 1S/C3H7N.ClH/c1-2-3-4;/h2H,1,3-4H2;1H
• InChI Key： MLGWTHRHHANFCC-UHFFFAOYSA-N
• SMILES： Cl.NCC=C

Computed Properties

• Exact Mass: 169.06596
• Monoisotopic Mass: 57.057849
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 5
• Rotatable Bond Count: 1
• Complexity: 17.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26
• Surface Charge: 0
• XLogP3: 0.1

Experimental Properties

• Color/Form: Yellow powder.
• Density: 1.4±0.1 g/cm3
• Melting Point: >300°C
• Boiling Point: 221.8±35.0 °C at 760 mmHg
• Flash Point: 87.9±25.9 °C
• Solubility: Soluble in water.
• Water Partition Coefficient: Soluble in water.
• Stability/Shelf Life: Stable, but very hygroscopic. Incompatible with strong oxidizing agents.
• PSA: 26.02
• LogP: 1.63340
• Solubility: Easy to dissolve.
• Vapor Pressure: 0.1±0.4 mmHg at 25°C

Poly(allylamine Hydrochloride) Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H317
• Warning Statement： P280
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 22-43
• Safety Instruction： 36/37
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：2-8°C
• Risk Phrases：R22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines
• Material Chemicals High Polymer Materials Elementary Organic Polymers
• Material Chemicals High Polymer Materials

Additional information on Poly(allylamine Hydrochloride)

Introduction to Poly(allylamine Hydrochloride) (CAS No. 71550-12-4)

Poly(allylamine hydrochloride), a high-molecular-weight polycation, is a compound of significant interest in the field of advanced materials and biomedical applications. With the CAS number 71550-12-4, this polymer has garnered considerable attention due to its unique chemical properties and versatile applications. The molecule consists of a long chain of allylamine units, each terminated with a hydrochloride salt, which imparts a strong cationic charge. This cationic nature makes it highly effective in various applications, including electrostatic interactions with anionic species, making it a valuable component in drug delivery systems and tissue engineering.

The structural and functional properties of Poly(allylamine hydrochloride) have been extensively studied in recent years, particularly in the context of nanotechnology and biomedicine. The polymer's ability to form stable complexes with nucleic acids has opened up new avenues in gene delivery systems. Researchers have leveraged its cationic charge to develop non-viral vectors for delivering therapeutic DNA and RNA molecules into target cells. These vectors are particularly useful in gene therapy applications, where efficient and safe delivery of genetic material is paramount.

In addition to its role in gene delivery, Poly(allylamine hydrochloride) has shown promise in the development of smart materials that can respond to environmental stimuli. For instance, studies have demonstrated its use in creating stimuli-responsive hydrogels, which can release encapsulated drugs in response to specific triggers such as pH changes or temperature fluctuations. This capability is particularly relevant in the design of controlled-release drug formulations, where precise timing and location of drug release are critical for therapeutic efficacy.

The polymer's electrostatic properties also make it an excellent candidate for water treatment applications. By interacting with negatively charged contaminants in water, Poly(allylamine hydrochloride) can effectively remove pollutants such as heavy metals and dyes. This application is particularly important in industrial settings where wastewater treatment is essential for environmental compliance and public health safety.

Recent advancements in the field have also highlighted the potential of Poly(allylamine hydrochloride) in nanomedicine. Researchers have explored its use as a coating material for nanoparticles, enhancing their stability and bioavailability. This has significant implications for targeted drug delivery systems, where the ability to protect drugs from degradation and ensure their reaching the intended site of action is crucial.

The synthesis of Poly(allylamine hydrochloride) typically involves free-radical polymerization of allylamine monomers followed by salt formation with hydrochloric acid. The degree of polymerization can be controlled to achieve polymers with varying molecular weights, which influences their solubility and reactivity. This tunability makes it a versatile material that can be tailored for specific applications based on desired properties.

In conclusion, Poly(allylamine hydrochloride) (CAS No. 71550-12-4) is a multifunctional polymer with broad applications across multiple disciplines. Its unique properties make it an indispensable material in biomedical research, nanotechnology, and environmental science. As research continues to uncover new possibilities for this compound, its role is expected to expand even further, contributing to innovative solutions in healthcare and environmental sustainability.